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Compound of Interest

Compound Name:
n-[3-

(Dimethylamino)phenyl]acetamide

CAS No.: 7474-95-5

Cat. No.: B181318

Get Quote

Executive Summary
-[3-(Dimethylamino)phenyl]acetamide (CAS Registry Number: 7474-95-5) is a functionalized
aniline derivative primarily utilized as a key intermediate in the synthesis of Leuco Dyes and
functional color formers. Historically known as C.I. Developer 26, its significance lies in the
industrial chemistry of thermal imaging and pressure-sensitive recording materials rather than
direct pharmaceutical application.

For drug development professionals, this compound serves as a critical reference point for

aniline-based structural alerts, metabolic N-dealkylation studies, and genotoxic impurity

management. Its structural motif—an acetamide group meta to a dimethylamino substituent—

provides a model system for understanding the electronic and metabolic behaviors of

disubstituted benzenes in biological systems.

Chemical Profile & Properties[1][2][3][4][5]
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Parameter Detail

IUPAC Name -[3-(Dimethylamino)phenyl]acetamide

Common Synonyms

3-Dimethylaminoacetanilide; C.I. Developer 26;

-Acetamido-

-dimethylaniline

CAS Number 7474-95-5

Molecular Formula

Molecular Weight 178.23 g/mol

SMILES CC(=O)NC1=CC(=CC=C1)N(C)C

InChI Key MHGIJXSAUHOIDU-UHFFFAOYSA-N

Physicochemical Properties[5][6]
Physical State: Solid (crystalline powder).

Solubility: Soluble in organic solvents (ethanol, acetone, DMSO); sparingly soluble in water.

Reactivity: The acetamide group is stable under neutral conditions but susceptible to

hydrolysis in strong acid/base. The dimethylamino group activates the benzene ring, making

it prone to electrophilic aromatic substitution, particularly at the para position relative to the

amino group.

Discovery and Historical Context
The history of

-[3-(Dimethylamino)phenyl]acetamide is intrinsically linked to the "Golden Age" of dye
chemistry in the late 19th and early 20th centuries.

Early Dye Chemistry (1890s–1920s): The compound emerged as researchers sought to

diversify the color palette of azo dyes. By acetylating
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-dimethyl-

-phenylenediamine, chemists could protect one amine functionality while coupling the other,
creating "Developer" compounds (e.g., C.I. Developer 26) used to generate specific hues in
textile dyeing.

The Leuco Dye Revolution (1970s–Present): The compound found renewed and significant

utility with the advent of thermal paper and carbonless copy paper. It was identified as an

optimal precursor for Spirofluorene Phthalides—molecules that switch between colorless and

colored states upon exposure to heat or pressure. This application remains its primary

industrial driver today.

Synthesis and Manufacturing
The industrial synthesis is a streamlined process designed to maximize yield and minimize the

formation of di-acetylated byproducts.

Core Synthetic Route
The standard protocol involves the selective acetylation of

-dimethyl-

-phenylenediamine.

Reaction:

Process Parameters:

Starting Material:

-dimethyl-

-phenylenediamine (CAS 2836-04-6).[1]

Reagent: Acetic anhydride (1.1 equivalents) or Acetyl chloride.

Conditions: Reaction is typically conducted in a solvent like toluene or acetic acid at

controlled temperatures (
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) to prevent acetylation of the tertiary amine (which is unlikely but degradation can occur) or
over-reaction.

Purification: Recrystallization from ethanol/water mixtures.

Graphviz Workflow: Synthesis of Spirofluorene
Phthalides
The following diagram illustrates the critical role of CAS 7474-95-5 in synthesizing functional

leuco dyes, a process detailed in specialized texts such as Chemistry of Leuco Dyes.

Starting Material:
N,N-dimethyl-m-phenylenediamine

Target Intermediate:
N-[3-(Dimethylamino)phenyl]acetamide

(CAS 7474-95-5)

Selective Acetylation

Condensation with
4,4'-bis(dimethylamino)benzophenone-2-carboxylic acid

Friedel-Crafts / Condensation

Phthalide Intermediate (25)

Hydrolysis

Cyclization
(H2SO4 or H3PO4 / Cu powder)

Diazotization & Ring Closure

Final Product:
Spirofluorene Phthalide (Leuco Dye)

Isolation
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Click to download full resolution via product page

Caption: Synthetic pathway from precursor diamine to functional Spirofluorene Phthalide dye,

highlighting CAS 7474-95-5 as the pivot intermediate.

Relevance to Drug Development
While not an Active Pharmaceutical Ingredient (API) itself,

-[3-(Dimethylamino)phenyl]acetamide is highly relevant to pharmaceutical scientists in three
specific domains:

Toxicology and Structural Alerts
The compound belongs to the class of anilides and tertiary anilines.

Genotoxicity: Aniline derivatives are frequently flagged as structural alerts for mutagenicity

(Ames positive) due to the potential formation of nitrenium ions upon metabolic activation.

Metabolite Mimicry: It serves as a reference standard when assessing the safety of drug

metabolites that contain the 3-dimethylamino-phenyl moiety.

Metabolic Pathways (ADME)
For researchers studying the metabolism of drugs containing dimethylaniline motifs (e.g.,

mifepristone analogs or specific kinase inhibitors), this compound models key

biotransformations:

N-Dealkylation: Cytochrome P450 isozymes (typically CYP3A4 or CYP2D6) can sequentially

remove methyl groups from the tertiary amine.

Amide Hydrolysis: Carboxylesterases can cleave the acetamide bond, regenerating the

potentially more toxic parent diamine.

Impurity Management
In the synthesis of complex APIs derived from phenylenediamines, this compound may appear

as a process-related impurity.
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Detection: High-Performance Liquid Chromatography (HPLC) with UV detection (254 nm) is

standard.

Limit of Quantitation: Due to the structural alert status of anilines, trace analysis (ppm level)

is often required in final drug substances.

Safety and Handling
Signal Word:WARNING

Hazard Class Statement

Acute Toxicity
May be harmful if swallowed or absorbed

through skin.

Skin Irritation Causes skin irritation (Category 2).

Eye Irritation Causes serious eye irritation (Category 2A).

STOT-SE May cause respiratory irritation.

Protocol: Handle in a fume hood with nitrile gloves. Avoid dust formation. In case of contact,

wash immediately with soap and water.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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